Cas no 2171774-88-0 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}acetic acid
• CAS No: 2171774-88-0
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 5766504
• PubChem ID: 165502557
• Update Time: 2025-05-27

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1486020
• 2171774-88-0
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxy}acetic acid
• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}acetic acid

• Inchi： 1S/C22H24N2O6/c1-2-7-19(21(27)24-30-13-20(25)26)23-22(28)29-12-18-16-10-5-3-8-14(16)15-9-4-6-11-17(15)18/h3-6,8-11,18-19H,2,7,12-13H2,1H3,(H,23,28)(H,24,27)(H,25,26)
• InChI Key： YSIJIRDNCLSCRX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}acetic acid

Comprehensive Overview of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}acetic acid (CAS No. 2171774-88-0)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}acetic acid (CAS No. 2171774-88-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block for researchers in pharmaceutical development, proteomics, and drug discovery. The growing demand for high-purity peptide reagents has positioned this compound as a key player in modern biochemical research.

In recent years, the scientific community has shown increasing interest in Fmoc-based protecting groups due to their stability and versatility in solid-phase peptide synthesis (SPPS). The compound’s CAS No. 2171774-88-0 is frequently searched in databases like PubChem and SciFinder, reflecting its relevance in cutting-edge research. Its application extends to antibody-drug conjugates (ADCs) and targeted drug delivery systems, aligning with the current focus on personalized medicine and biologics.

The molecular design of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}acetic acid incorporates a carboxylic acid functional group, enabling efficient crosslinking with amines or other nucleophiles. This property is particularly valuable in biomaterial engineering and surface modification, where researchers aim to develop bioactive coatings or diagnostic probes. The compound’s compatibility with automated synthesizers further enhances its appeal for high-throughput screening applications.

From an SEO perspective, queries such as "Fmoc-amino acid derivatives," "CAS 2171774-88-0 supplier," and "peptide coupling reagents" are trending among researchers. The compound’s role in green chemistry initiatives—where solvent-free synthesis and minimal byproduct generation are prioritized—also attracts attention. Laboratories focusing on sustainable chemistry often seek alternatives like this derivative to reduce environmental impact.

Quality control of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}acetic acid is paramount, given its use in GMP-compliant processes. Analytical techniques such as HPLC, mass spectrometry, and NMR are employed to verify purity, ensuring compliance with pharmaceutical standards. The compound’s stability under ambient storage conditions adds to its practicality for global distribution.

In summary, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}acetic acid (CAS No. 2171774-88-0) represents a fusion of innovative chemistry and practical application. Its adaptability to next-generation therapeutics and alignment with industry trends ensure its continued prominence in scientific literature and commercial catalogs alike.